Cas no 175697-99-1 (Butanoic acid, 2-(cyanomethyl)-2-ethyl-, ethyl ester)

Butanoic acid, 2-(cyanomethyl)-2-ethyl-, ethyl ester structure
175697-99-1 structure
Product Name:Butanoic acid, 2-(cyanomethyl)-2-ethyl-, ethyl ester
CAS No:175697-99-1
MF:C10H17NO2
MW:183.24748301506
CID:1362120
Update Time:2024-08-17

Butanoic acid, 2-(cyanomethyl)-2-ethyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • Butanoic acid, 2-(cyanomethyl)-2-ethyl-, ethyl ester
    • Inchi: 1S/C10H17NO2/c1-4-10(5-2,7-8-11)9(12)13-6-3/h4-7H2,1-3H3
    • InChI Key: QPYAENOOICYDQF-UHFFFAOYSA-N
    • SMILES: C(OCC)(=O)C(CC#N)(CC)CC

Computed Properties

  • Exact Mass: 183.12601

Experimental Properties

  • Density: 0.961±0.06 g/cm3(Predicted)
  • Boiling Point: 276.0±23.0 °C(Predicted)
  • PSA: 50.09
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